Cas no 462-31-7 (S-(2-fluoroethyl) ethanethioate)

• Product Name: S-(2-fluoroethyl) ethanethioate
• CAS No: 462-31-7
• MF: C₄H₇FOS
• MW: 122.161183595657
• CID: 1521058
• PubChem ID: 10018
• Update Time: 2025-04-21

S-(2-fluoroethyl) ethanethioate Chemical and Physical Properties

Names and Identifiers

• S-(2-fluoroethyl) ethanethioate
• Thioacetic acid S-(2-fluoroethyl) ester
• SCHEMBL16352674
• BRN 1743106
• ACETIC ACID, THIO-, S-(2-FLUOROETHYL) ESTER
• thioacetic acid, 2-fluoroethyl ester
• 2-Fluoroethyl thiolacetate
• 462-31-7
• DTXSID10196761
• Ethanethioic S-acid, 2-fluoroethyl ester
• 4-02-00-00544 (Beilstein Handbook Reference)

• Inchi： 1S/C4H7FOS/c1-4(6)7-3-2-5/h2-3H2,1H3
• InChI Key： MFWYIFRPVITMEP-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CCF

Computed Properties

• Exact Mass: 122.02021
• Monoisotopic Mass: 122.020164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 64.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 1

Experimental Properties

• Density: 1.099
• Boiling Point: 142.43°C (estimate)
• Flash Point: 38.7°C
• Refractive Index: 1.431
• PSA: 17.07